NF-κB Control

• CAS No.: 201608-17-5
• Product Name: NF-κB Control
• Molecular Formula: C123H215N33O30S
• Molecular Weight: 2668.3
• Standard InChI: InChI=1S/C123H215N33O30S/c1-59(2)50-80(146-112(175)85(55-64(11)12)149-118(181)96(67(17)18)152-102(165)73(25)135-114(177)88-36-32-47-155(88)121(184)87(56-65(13)14)150-113(176)83(53-62(7)8)144-100(163)71(23)136-116(179)95(66(15)16)151-101(164)72(24)133
• Standard InChIKey: NAOYXUUPTUDXHE-YQTWEEOYSA-N
• SMILES: [H]N[C@H](C(N[C@H](C(N[C@@H](C(C)C)C(N[C@H](C(N[C@@H](CC(C)C)C(N[C@@H](CC(C)C)C(N1CCC[C@H]1C(N[C@H](C(N[C@@H](C(C)C)C(N[C@@H](CC(C)C)C(N[C@@H](CC(C)C)C(N[C@H](C(N[C@@H](CC(C)C)C(N[C@@H](CC(C)C)C(N[C@H](C(N2CCC[C@H]2C(N[C@@H](C(C)C)C(N[C@@H](CCC(N)=O)
• Description: NF-κB inhibitor (Item No. 17493) is a synthetic peptide corresponding to the nuclear localization sequence (NLS) of NF-κB p105 subunit (also known as p50) appended to a hydrophobic sequence to facilitate import into living cells. It blocks the nuclear import of p105 in cells treated with activators of NF-κB signaling, including LPS and TNF-α. NF-κB control is a peptide that is identical in sequence to NF-κB inhibitor, except two essential, basic residues of the p105 NLS are substituted with non-basic amino acids. It is ineffective at blocking the activation of NF-κB signaling and is used as a negative control peptide.
• Synonyms: SN50M
• Reference: 1.Lin, Y.Z.,Tao, S.,Veach, R.A., et al. Inhibition of nuclear translocation of transcription factor NF- k B by a synthetic peptide containing a cell membrane-permeable motif and nuclear localization sequence. The Journal of Biological Chemisty 270(24), 14
• Last Modified: Aug 20 2021